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Compound of Interest

Compound Name: Iron(ll) bromide

Anhydrous Ferrous Bromide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Anhydrous ferrous bromide (FeBrz), a versatile inorganic compound, has garnered significant
attention in various scientific and industrial domains. Its utility as a catalyst in organic synthesis,
a precursor for novel materials, and its potential applications in pharmaceutical research
underscore the importance of a thorough understanding of its physicochemical properties. This
technical guide provides an in-depth exploration of anhydrous ferrous bromide, encompassing
its physical and chemical characteristics, detailed experimental protocols for its synthesis and
analysis, and an overview of its applications, with a particular focus on its relevance to drug
development. The information is presented to cater to the needs of researchers, scientists, and
professionals in the field of drug development, with a strong emphasis on structured data
presentation and procedural clarity.

Physical Properties

Anhydrous ferrous bromide is a yellow to brownish-colored paramagnetic solid.[1] It is highly
hygroscopic and will readily absorb moisture from the atmosphere.[2] Due to its sensitivity to air
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and moisture, it requires handling and storage under inert conditions.[3] Key physical

properties are summarized in Table 1 for easy reference.

Property Value References

Molecular Formula FeBr2

Molecular Weight 215.65 g/mol

Appearance Yellow to dark brown lumps or
powder

Melting Point 684 °C

Boiling Point 934 °C

Density 4.63 g/mL at 25 °C

Solubility

Water Soluble

Ethanol Very soluble

Tetrahydrofuran (THF) Soluble

Methanol Soluble

Crystal Structure

Cadmium iodide (Cdl2) type,
rhombohedral

Chemical Properties

Anhydrous ferrous bromide exhibits a range of chemical behaviors, primarily characterized by

its Lewis acidity and its role as a source of ferrous ions.

Reactivity

e Hygroscopicity and Air Sensitivity: Anhydrous FeBr: is highly susceptible to moisture and air.

In the presence of moisture, it forms hydrates, and exposure to air can lead to oxidation of

the ferrous (Fe2*) ion to the ferric (Fe3*) state.[5] Therefore, stringent anhydrous and

anaerobic handling techniques are imperative.
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o Lewis Acidity: The iron(ll) center in ferrous bromide acts as a Lewis acid, accepting electron
pairs from Lewis bases. This property is the foundation of its catalytic activity in a variety of
organic transformations.[6]

o Reactions with Halogens: Ferrous bromide reacts with bromine to form the mixed-valence
species [FeBrsBro]~.[1]

Role in Organic Synthesis

Anhydrous ferrous bromide is a versatile catalyst in organic synthesis, primarily utilized for its
Lewis acidic nature. It has been employed in a range of reactions, including:

e Cross-Coupling Reactions: Ferrous bromide can catalyze cross-coupling reactions, which
are fundamental C-C and C-heteroatom bond-forming reactions.[7][8]

o C-H Bond Activation: Iron catalysts, including ferrous bromide, have been explored for the
activation of otherwise inert C-H bonds, enabling the direct functionalization of organic
molecules.[9][10][11][12][13]

Experimental Protocols
Synthesis of Anhydrous Ferrous Bromide

Several methods can be employed for the synthesis of anhydrous ferrous bromide. The choice
of method often depends on the available starting materials and the desired purity.

This method involves the direct reaction of iron powder with liquid bromine.

o Experimental Workflow:

Iron Powder + Liquid Bromine osp Heaungo Anhydrous FeBrz
(e.g., 200 °C)

Click to download full resolution via product page

Caption: Synthesis of anhydrous FeBr2 from iron and bromine.
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e Procedure:

o

In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), place
finely divided iron powder.

o Carefully add liquid bromine dropwise to the iron powder with stirring. The reaction is
exothermic and should be controlled.

o Once the addition is complete, heat the reaction mixture to approximately 200 °C to
ensure the reaction goes to completion.[6]

o The crude ferrous bromide can be purified by sublimation under vacuum.
This method provides a convenient route to the methanol solvate, which is then dehydrated.

o Experimental Workflow:

Eron Powder + HBr in Methanol - [Fe(MeOH)s]Br2 - Anhydrous FeBr2

Click to download full resolution via product page

Caption: Synthesis of anhydrous FeBrz via a methanol solvate.

e Procedure:

[e]

Add iron powder to a solution of concentrated hydrobromic acid in methanol.[1]

o

Stir the mixture at room temperature. Hydrogen gas will be evolved. The reaction yields
the methanol solvate [Fe(MeOH)s]|Brz.[1]

o

Isolate the solvate by filtration.

o

Heat the isolated methanol complex under vacuum to remove the methanol and obtain
pure anhydrous FeBr2.[1]

Commercially available ferrous bromide hydrate can be dehydrated to the anhydrous form.
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o Experimental Workflow:

( FeBrz-xH20 Anhydrous FeBr2 )
C-H Activation

Heating under Vacuum
or in HBr stream

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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